![molecular formula C23H20FN3O4S B2678977 N-(4-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide CAS No. 895011-59-3](/img/structure/B2678977.png)
N-(4-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide
Overview
Description
“N-(4-fluorobenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide” is a chemical compound with the molecular formula C21H16FN3O2S . It is a derivative of benzothiazole, which is a heterocyclic compound with a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound includes a benzothiazole ring, a pyridine ring, and a benzamide group . The benzothiazole and pyridine rings are likely to contribute to the compound’s biological activity .Physical And Chemical Properties Analysis
The compound has a molecular weight of 393.4 g/mol . It has a topological polar surface area of 83.6 Ų, indicating its polarity . The compound has a XLogP3-AA value of 4.2, suggesting its lipophilicity .Scientific Research Applications
Antiviral Activity
Indole derivatives have been found to possess antiviral activity . For instance, certain derivatives have shown inhibitory activity against influenza A .
Anti-inflammatory Activity
Both indole and benzothiazole derivatives have been associated with anti-inflammatory properties . These compounds could potentially be used in the treatment of inflammatory diseases.
Anticancer Activity
Indole derivatives have been found to possess anticancer properties . They could potentially be used in the development of new cancer therapies.
Antimicrobial Activity
Indole derivatives have also been found to possess antimicrobial properties . They could potentially be used in the treatment of various bacterial infections.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . They could potentially be used in the prevention of diseases caused by oxidative stress.
Enzyme Inhibition
Benzothiazole derivatives have been found to inhibit several enzymes . This property could be useful in the development of new drugs for various diseases.
Imaging Reagents
Benzothiazole derivatives have been used as imaging reagents . They could potentially be used in medical imaging to help diagnose diseases.
Electroluminescent Devices
Benzothiazole derivatives have been used in the creation of electroluminescent devices . They could potentially be used in the development of new electronic devices.
Future Directions
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN3O4S/c1-29-17-10-15(11-18(30-2)21(17)31-3)22(28)27(13-14-6-5-9-25-12-14)23-26-20-16(24)7-4-8-19(20)32-23/h4-12H,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEEFKHAWHKTQON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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